3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid
Overview
Description
3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is also known as BFC and has a molecular formula of C16H12BrFNO4.
Mechanism of Action
The mechanism of action of 3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating the activity of various enzymes and proteins involved in cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. This compound has also been reported to exhibit anti-tumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been shown to possess antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid in lab experiments is its high purity and stability. However, this compound is relatively expensive and may not be readily available in large quantities. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving 3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid. One area of interest is the development of new anti-inflammatory and anti-tumor agents based on the structure of this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in other fields such as materials science.
Synthesis Methods
The synthesis of 3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid involves the reaction of 3,6-dibromo-2-fluorobenzoic acid with phenylmethoxycarbonyl chloride in the presence of a base. This reaction results in the formation of the corresponding phenylmethoxycarbonyl derivative, which is then treated with ammonia to yield the final product.
Scientific Research Applications
3-Bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. This compound has been reported to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities.
properties
IUPAC Name |
3-bromo-6-fluoro-2-(phenylmethoxycarbonylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrFNO4/c16-10-6-7-11(17)12(14(19)20)13(10)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXYACBSATHYTJU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=C(C=CC(=C2C(=O)O)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrFNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(Cyanomethyl)imidazo[1,2-a]pyridine-6-carboxamide](/img/structure/B2685308.png)
![N-(3-phenylpropyl)-4-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]oxy}benzamide](/img/structure/B2685321.png)
![(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)acrylamide](/img/structure/B2685322.png)
